Cas no 1156168-52-3 (N-(cyclopropylmethyl)-3-iodoaniline)

• Product Name: N-(cyclopropylmethyl)-3-iodoaniline
• CAS No: 1156168-52-3
• MF: C₁₀H₁₂IN
• MW: 273.113454818726
• CID: 5205972
• PubChem ID: 43560341
• Update Time: 2026-03-06

N-(cyclopropylmethyl)-3-iodoaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(cyclopropylmethyl)-3-iodo-
• n-(Cyclopropylmethyl)-3-iodoaniline
• N-(cyclopropylmethyl)-3-iodoaniline

• Inchi： 1S/C10H12IN/c11-9-2-1-3-10(6-9)12-7-8-4-5-8/h1-3,6,8,12H,4-5,7H2
• InChI Key： ZIHRMMKWQRMSNK-UHFFFAOYSA-N
• SMILES： C1(NCC2CC2)=CC=CC(I)=C1

Computed Properties

• Exact Mass: 273.001
• Monoisotopic Mass: 273.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Additional information on N-(cyclopropylmethyl)-3-iodoaniline

Comprehensive Overview of N-(cyclopropylmethyl)-3-iodoaniline (CAS 1156168-52-3): Properties, Applications, and Research Insights

N-(cyclopropylmethyl)-3-iodoaniline (CAS 1156168-52-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This iodinated aniline derivative combines a cyclopropane ring with an aromatic iodine substituent, making it a valuable intermediate for cross-coupling reactions and drug discovery applications. Researchers frequently search for "synthesis of 3-iodoaniline derivatives" or "cyclopropylmethylamine applications," reflecting growing interest in this chemical space.

The molecular structure of N-(cyclopropylmethyl)-3-iodoaniline features two pharmacologically significant moieties: the iodoarene group (valuable for palladium-catalyzed reactions) and the cyclopropylmethylamine fragment (known to influence bioavailability). Recent studies highlight its potential in developing kinase inhibitors, with particular relevance to "targeted cancer therapies" – a trending topic in medicinal chemistry. The compound's logP value and hydrogen bonding capacity make it suitable for optimizing blood-brain barrier penetration, addressing frequent queries about "CNS drug design principles."

From a synthetic chemistry perspective, CAS 1156168-52-3 serves as a versatile building block for Suzuki-Miyaura and Buchwald-Hartwig couplings. Laboratory searches often include terms like "iodoarene coupling efficiency" or "amine protection strategies," reflecting practical concerns in handling this intermediate. The cyclopropyl group contributes ring strain effects that can enhance binding affinity, while the iodine atom provides excellent radio-labeling potential for tracer studies – addressing growing interest in "molecular imaging probes."

Thermodynamic studies reveal that N-(cyclopropylmethyl)-3-iodoaniline exhibits remarkable stability under standard storage conditions (typically 2-8°C protected from light). This property, combined with its moderate solubility in common organic solvents (DMSO, DMF), makes it practical for high-throughput screening applications. Current research explores its role in developing selective serotonin reuptake modulators, responding to frequent searches about "neurotransmitter-targeted compounds" and "CNS drug discovery trends."

Quality control of CAS 1156168-52-3 typically involves HPLC purity analysis (reverse-phase C18 columns) and mass spectrometry confirmation. The pharmaceutical industry shows particular interest in its potential for creating third-generation kinase inhibitors, especially with rising demand for "precision medicine approaches." The compound's molecular weight (273.09 g/mol) and hydrogen bond acceptors (2) position it within optimal ranges for fragment-based drug design strategies.

Environmental and safety studies indicate that N-(cyclopropylmethyl)-3-iodoaniline requires standard organic compound handling protocols. Its photostability profile and thermal decomposition characteristics have been documented in recent "green chemistry" publications, addressing industry concerns about "sustainable synthetic methods." The iodine atom offers additional utility for X-ray crystallography studies in protein-ligand complex analysis – a technique frequently searched in structural biology circles.

Future research directions for CAS 1156168-52-3 may explore its application in proteolysis targeting chimeras (PROTACs) and covalent inhibitor development. These areas align with trending searches for "next-generation therapeutic modalities" and "targeted protein degradation." The compound's balanced lipophilicity (predicted logP ~3.2) and molecular rigidity make it particularly interesting for addressing "drug resistance challenges" in infectious disease and oncology research.

In analytical applications, N-(cyclopropylmethyl)-3-iodoaniline serves as a valuable HPLC standard for method development due to its distinct UV absorption profile (λmax ~285 nm). This characteristic addresses common laboratory queries about "aromatic compound detection methods." Recent patent literature suggests growing interest in its incorporation into agricultural chemical formulations, particularly for developing selective herbicides with improved environmental profiles.

The global market for specialty aniline derivatives like CAS 1156168-52-3 continues to expand, driven by demand for custom synthesis services and pharmaceutical intermediates. Industry reports correlate with search trends for "building block compounds" and "medicinal chemistry scaffolds." Proper storage conditions (desiccated, inert atmosphere) and handling procedures ensure optimal stability of this valuable research chemical for various drug discovery applications.